Cas no 7147-12-8 (Potassium;2-oxo-2-(1h-pyrrol-2-yl)acetic Acid)

• Product Name: Potassium;2-oxo-2-(1h-pyrrol-2-yl)acetic Acid
• CAS No: 7147-12-8
• MF: C₆H₅KNO₃
• MW: 178.207102537155
• CID: 1752347
• PubChem ID: 54609136
• Update Time: 2025-04-21

Potassium;2-oxo-2-(1h-pyrrol-2-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Potassium;2-oxo-2-(1h-pyrrol-2-yl)acetic Acid
• NSC41361
• NSC-41361
• NSC41361; NSC-41361;
• DTXSID20714819
• 7147-12-8

• Inchi： 1S/C6H5NO3.K/c8-5(6(9)10)4-2-1-3-7-4;/h1-3,7H,(H,9,10);/q;+1
• InChI Key： WXJNELWWZJGAIE-UHFFFAOYSA-N
• SMILES： [K+].O=C(C(=O)O)C1=CC=CN1

Computed Properties

• Exact Mass: 139.02695
• Monoisotopic Mass: 177.99065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2

Experimental Properties

• Density: 1.481
• Boiling Point: 326.9°C at 760 mmHg
• Flash Point: 151.5°C
• Refractive Index: 1.603
• PSA: 70.16
• LogP: 0.28200